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Compound of Interest

Compound Name: 2-Phenylmalononitrile

Cat. No.: B051526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Phenylmalononitrile, a versatile

chemical compound with significant potential in organic synthesis and pharmaceutical

research. This document covers its physicochemical properties, synthesis, reactivity, biological

activity, and relevant experimental protocols, presenting a valuable resource for professionals

in the field.

Physicochemical Properties
2-Phenylmalononitrile, also known as Phenylmalononitrile, is a white to off-white crystalline

solid.[1] Its core structure consists of a phenyl group attached to a malononitrile framework.[1]

A summary of its key physicochemical properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b051526?utm_src=pdf-interest
https://www.benchchem.com/product/b051526?utm_src=pdf-body
https://www.benchchem.com/product/b051526?utm_src=pdf-body
https://www.chemshuttle.com/2-phenyl-malononitrile.html
https://www.chemshuttle.com/2-phenyl-malononitrile.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 3041-40-5 [2][3][4][5]

Molecular Formula C₉H₆N₂ [4][5][6][7][8]

Molecular Weight 142.16 g/mol [2][5][6]

Melting Point 70.5°C [4]

Boiling Point 249.72°C (rough estimate) [4]

Density 1.1777 (rough estimate) [4]

Flash Point 117.5°C [4]

Vapor Pressure 0.0117 mmHg at 25°C [4]

Storage Temperature 2-8°C, sealed in a dry place [2]

InChI Key
OFCTVAYVCDCQDA-

UHFFFAOYSA-N
[2]

SMILES N#CC(C#N)c1ccccc1 [3]

Synthesis and Reactivity
A key synthesis method for 2-Phenylmalononitrile is referenced in The Journal of Organic

Chemistry.[5] While various synthetic strategies for related 2-phenylacetonitrile compounds

exist, including dehydrogenative anodic cyanation, specific scalable synthesis protocols for 2-
Phenylmalononitrile would require consulting the primary literature.[9][10]

2-Phenylmalononitrile serves as a valuable intermediate in the synthesis of more complex

molecules.[1] The presence of the nitrile groups allows for a variety of chemical

transformations. For instance, it reacts with hydrazine hydrate to produce 3,5-diamino-4-

phenylpyrazole, a polyfunctional heterocycle that can be further modified to create derivatives

of 2-aminopyrazolo[1,5-a]pyrimidine.[11]
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2-Phenylmalononitrile has been identified as a nucleophilic agent that functions as a histone

deacetylase (HDAC) inhibitor.[6] Its mechanism of action involves binding to the zinc ion

located in the active site of HDACs. This binding event prevents the enzyme from catalyzing

the removal of acetyl groups from lysine residues on histones and other proteins.[6] The

inhibition of HDACs is a significant area of research in cancer therapy, as it can lead to the re-

expression of tumor suppressor genes.[6]

Furthermore, 2-Phenylmalononitrile has been noted for its potential in pharmaceutical

preparations aimed at inhibiting cancer cell growth by targeting proteins involved in

transcriptional regulation.[6] The broader class of acrylonitrile derivatives has demonstrated a

range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.

[12]
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Cellular Environment

2-Phenylmalononitrile HDACInhibits Acetylated HistoneDeacetylates

Deacetylated Histone
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In Vitro Evaluation Workflow

Start: Compound Preparation

HDAC Inhibition Assay Setup

Compound-Enzyme Incubation

Substrate Addition & Reaction

Fluorescence Measurement

IC50 Calculation

Cell Viability Assay (e.g., MTT)

Treat Cancer Cells with Compound

Incubate for 24-72 hours

Measure Cell Viability

Determine GI50

End: Biological Activity Profile

 

Applications & Research Areas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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